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Compound of Interest

Compound Name: 2-Methylpropane-1,2-diol

Cat. No.: B142230

An In-depth Technical Guide to 2-
Methylpropane-1,2-diol

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical entities is paramount. This guide provides a
comprehensive overview of 2-Methylpropane-1,2-diol, a versatile diol with applications in
various scientific fields.

Core Chemical and Physical Properties

2-Methylpropane-1,2-diol, also known as isobutylene glycol, is a glycol that features a primary
and a tertiary hydroxyl group.[1][2] This structural characteristic influences its reactivity and
physical properties. It is a colorless to light yellow, viscous liquid.[3][4][5]

Quantitative Data Summary

The fundamental physical and chemical properties of 2-Methylpropane-1,2-diol are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name 2-methylpropane-1,2-diol [1]

Synonyms Isobutene- glycol, 2-Methyl-1,2- (1]
propanediol

CAS Number 558-43-0 [61[7]

Molecular Formula CaH1002 [3161[7]

Molecular Weight 90.12 g/mol [6][8]

Appearance Colorless to light yellow liquid [3]

Melting Point Approx. -12 °C [3]

Boiling Point 176 - 226 °C [31[71[9][10]

Density 1.005 g/cm3 [71[10]

Flash Point 74 °C [7109]

Solubility Solub?e in water and most 1]
organic solvents.

Refractive Index 1.439 [10][11]

LogP -0.2504 [6][11]

PSA (Polar Surface Area) 40.46 A2 [6][10]

Synthesis and Experimental Protocols

The synthesis of 2-Methylpropane-1,2-diol can be achieved through various routes. Common

methods include the epoxidation of propylene oxide followed by ring-opening, or the reaction of

2-propanol with methanol in the presence of a base.[3] Another route involves the synthesis

from 2-benzyloxy-2-methylpropan-1-ol.[12]

General Experimental Protocol: Synthesis via Epoxide

Ring-Opening
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This protocol is a generalized representation of a common synthetic route. Specific reaction
conditions may vary based on the scale and desired purity.

Objective: To synthesize 2-Methylpropane-1,2-diol from isobutylene oxide.
Materials:

 |sobutylene oxide

 Sulfuric acid (dilute aqueous solution, e.g., 1%)

» Diethyl ether (or other suitable extraction solvent)

¢ Anhydrous magnesium sulfate (or other drying agent)
e Sodium bicarbonate (saturated solution)

« Distillation apparatus

e Separatory funnel

o Standard laboratory glassware

Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add a dilute aqueous solution of sulfuric acid.

o Addition of Reactant: Cool the flask in an ice bath and slowly add isobutylene oxide to the
stirred acid solution. The reaction is exothermic and the temperature should be carefully
controlled.

» Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC or GC).

o Neutralization: Carefully neutralize the reaction mixture with a saturated solution of sodium
bicarbonate until the effervescence ceases.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl
ether (3x).

Drying: Combine the organic layers and dry over anhydrous magnesium sulfate.
Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.

Purification: The crude product can be purified by vacuum distillation to yield pure 2-
Methylpropane-1,2-diol.

Workflow for the Synthesis of 2-Methylpropane-1,2-diol

Reaction Purification
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Methylpropane-1,2-diol.

Reactivity and Applications

The presence of both a primary and a tertiary hydroxyl group gives 2-Methylpropane-1,2-diol
distinct reactivity. The primary alcohol can be selectively oxidized or derivatized under
controlled conditions, while the tertiary alcohol is more sterically hindered and less reactive.

This compound serves as a versatile intermediate in organic synthesis.[3] In the
pharmaceutical industry, it can be used as a solvent or an additive in drug formulations.[3] Its
properties also make it suitable for use in the cosmetics industry as a moisturizer and softener.

[3]

Structure-Property Relationships of 2-Methylpropane-1,2-diol
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Caption: Key structural features and their influence on properties and applications.

Safety Information

2-Methylpropane-1,2-diol is considered a combustible liquid and presents several hazards
upon exposure.[4][9] Proper safety precautions should be observed during handling.

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)

H302: Harmful if

Acute Toxicity, Oral Warning
swallowed.[1][8]
Skin ] H315: Causes skin
: I Warning o
Corrosion/Irritation irritation.[1][13]
Serious Eye ) H319: Causes serious
o Warning o
Damage/Irritation eye irritation.[1][13]
Specific target organ H335: May cause
toxicity, single Warning respiratory irritation.[1]
exposure [13]

Precautionary Statements (Selected):

e P261: Avoid breathing mist or vapors.[4][9]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[13]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[13]

o P403: Store in a well-ventilated place.[4]

It is essential to consult the full Safety Data Sheet (SDS) before handling this chemical.[13] The
compound should be stored in a cool, dry, and well-ventilated area, away from heat and open
flames.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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